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Compound of Interest

Compound Name: Propyl Gallate

Cat. No.: B15612679 Get Quote

Propyl Gallate Solubility: An In-Depth Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of propyl gallate, a

widely used antioxidant, in three common laboratory solvents: ethanol, dimethyl sulfoxide

(DMSO), and various aqueous buffers. This document is intended to be a valuable resource for

researchers, scientists, and professionals in drug development who utilize propyl gallate in

their work.

Quantitative Solubility Data
The solubility of propyl gallate varies significantly across different solvents. The following

tables summarize the available quantitative data to facilitate easy comparison.

Table 1: Solubility of Propyl Gallate in Organic Solvents
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Solvent Solubility Temperature (°C) Notes

Ethanol 50 mg/mL[1][2] Room Temperature

Freely soluble.[3]

Another source

reports a much higher

solubility of 103

g/100g at 25°C, which

may refer to 100g of

solvent.

DMSO 15 mg/mL[4] Not Specified

55.00 mg/mL[5] Not Specified
Sonication is

recommended.[5]

250 mg/mL Not Specified Requires sonication.

Table 2: Solubility of Propyl Gallate in Aqueous Systems

Solvent
System

pH Solubility
Temperature
(°C)

Notes

Water
5.7 (0.2% aq.

soln)[6]
3.5 mg/mL[2] 25

Slightly soluble.

[3]

Phosphate Buffer

Saline (PBS)

with DMF (1:2

ratio)

7.2 ~0.33 mg/mL[4] Not Specified

Sparingly soluble

in aqueous

buffers.[4]

Aqueous

Solution

6.3 (0.05% aq.

soln)[6]
Not Specified Not Specified

Aqueous

Solution

5.9 (0.1% aq.

soln)[6]
Not Specified Not Specified

Factors Influencing Solubility
Temperature

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://m.chemicalbook.com/ProductChemicalPropertiesCB1465703_EN.htm
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/306/718/p3130pis.pdf
https://www.atamanchemicals.com/propyl-gallate_u26206/
https://cdn.caymanchem.com/cdn/insert/22293.pdf
https://www.targetmol.com/compound/propyl%20gallate
https://www.targetmol.com/compound/propyl%20gallate
https://www.benchchem.com/product/b15612679?utm_src=pdf-body
https://www.drugfuture.com/chemdata/propyl-gallate.html
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/306/718/p3130pis.pdf
https://www.atamanchemicals.com/propyl-gallate_u26206/
https://cdn.caymanchem.com/cdn/insert/22293.pdf
https://cdn.caymanchem.com/cdn/insert/22293.pdf
https://www.drugfuture.com/chemdata/propyl-gallate.html
https://www.drugfuture.com/chemdata/propyl-gallate.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15612679?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The solubility of propyl gallate in most solvents, including ethanol, is dependent on

temperature. As demonstrated in studies, the solubility of propyl gallate in ethanol increases

with a rise in temperature over the range of 293.15 K to 333.15 K.[7] This endothermic

dissolution process is a critical consideration for preparing saturated solutions or for

crystallization processes.

pH and pKa
The solubility of propyl gallate in aqueous solutions is significantly influenced by pH due to its

phenolic hydroxyl groups. The experimental pKa of propyl gallate is approximately 8.11.[2][6]

[8] This indicates that in solutions with a pH below its pKa, propyl gallate will be predominantly

in its neutral, less soluble form. As the pH of the aqueous solution approaches and exceeds the

pKa, the phenolic hydroxyl groups will deprotonate, forming the more soluble gallate anion.

Therefore, the solubility of propyl gallate is expected to increase significantly in alkaline

aqueous buffers.

Experimental Protocol: Gravimetric Method for
Solubility Determination
The gravimetric method is a reliable and straightforward technique for determining the solubility

of a compound like propyl gallate. It involves preparing a saturated solution, separating the

dissolved solute from the undissolved solid, and then determining the mass of the dissolved

solute by evaporating the solvent.

Materials
Propyl gallate (solid)

Solvent of interest (e.g., ethanol, DMSO, specific aqueous buffer)

Analytical balance

Thermostatic shaker or water bath

Filtration apparatus (e.g., syringe filters with appropriate membrane)

Evaporating dish or pre-weighed vials
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Drying oven

Procedure
Preparation of Saturated Solution:

Add an excess amount of solid propyl gallate to a known volume of the solvent in a

sealed container. The presence of undissolved solid is crucial to ensure saturation.

Place the container in a thermostatic shaker or water bath set to the desired temperature.

Agitate the mixture for a sufficient period to allow it to reach equilibrium. This can range

from several hours to days, depending on the solvent and temperature.

Separation of Dissolved and Undissolved Solute:

Once equilibrium is reached, allow the undissolved solid to settle.

Carefully withdraw a known volume of the supernatant (the clear, saturated solution) using

a pre-heated or pre-cooled syringe to maintain the experimental temperature.

Immediately filter the supernatant through a syringe filter that is compatible with the

solvent to remove any remaining solid particles.

Determination of Solute Mass:

Transfer a precise volume of the clear filtrate to a pre-weighed evaporating dish or vial.

Carefully evaporate the solvent under a gentle stream of nitrogen or in a drying oven at a

temperature that will not cause decomposition of the propyl gallate.

Once the solvent is completely evaporated, place the dish or vial in a desiccator to cool to

room temperature.

Weigh the dish or vial containing the dry propyl gallate residue on an analytical balance.

Calculation of Solubility:
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The mass of the dissolved propyl gallate is the final weight of the dish/vial minus its initial

tare weight.

Solubility is then calculated by dividing the mass of the dissolved propyl gallate by the

volume of the filtrate that was evaporated. The results are typically expressed in units such

as mg/mL or g/100mL.

Visualizing Experimental Workflow
The following diagram illustrates the key steps in the gravimetric determination of propyl
gallate solubility.
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Workflow for Gravimetric Solubility Determination

Preparation

Separation

Analysis

Calculation

Add excess propyl gallate to solvent

Equilibrate at constant temperature with agitation

Allow undissolved solid to settle

Withdraw and filter supernatant

Transfer known volume of filtrate to pre-weighed container

Evaporate solvent

Dry and weigh residue

Calculate mass of dissolved propyl gallate

Determine solubility (mass/volume)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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